Cas no 1443981-05-2 ({5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl}methanol)

• Product Name: {5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl}methanol
• CAS No: 1443981-05-2
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 4600128
• Update Time: 2025-10-14

{5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-[(2-bromophenyl)methyl]-4H-1,2,4-triazol-3-yl}methanol
• {5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl}methanol

• Inchi： 1S/C10H10BrN3O/c11-8-4-2-1-3-7(8)5-9-12-10(6-15)14-13-9/h1-4,15H,5-6H2,(H,12,13,14)
• InChI Key： PPNZAWAFDDXWHR-UHFFFAOYSA-N
• SMILES： N1C(CO)=NC(CC2=CC=CC=C2Br)=N1

Additional information on {5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl}methanol

Comprehensive Overview of 5-(2-Bromophenyl)methyl-4H-1,2,4-triazol-3-yl Methanol (CAS No. 1443981-05-2)

The compound 5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl methanol (CAS No. 1443981-05-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a bromophenyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in 5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl methanol is its versatility. The 1,2,4-triazole moiety is known for its broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. This has led to its incorporation into numerous therapeutic agents. The presence of the bromophenyl group further enhances its reactivity, enabling diverse chemical modifications. As a result, this compound is frequently explored in the development of small-molecule inhibitors and enzyme modulators.

In recent years, the search for sustainable synthetic methods has become a hot topic in organic chemistry. Researchers are investigating eco-friendly approaches to produce 5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl methanol with minimal environmental impact. Techniques such as microwave-assisted synthesis and catalytic green chemistry are being tested to optimize yield and reduce waste. These advancements align with the global push toward green chemistry and sustainable drug development, making this compound a subject of cutting-edge research.

Another area of interest is the compound's potential role in cancer research. The 1,2,4-triazole scaffold has shown promise in targeting various oncogenic pathways, and derivatives of 5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl methanol are being evaluated for their anticancer activity. With the increasing prevalence of cancer worldwide, the demand for innovative therapeutic agents is higher than ever. This compound's ability to serve as a building block for targeted therapies positions it as a critical player in modern oncology research.

From a commercial perspective, 5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl methanol is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include agrochemicals and material science. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial laboratories. The rise of high-throughput screening and combinatorial chemistry has further amplified its relevance.

In conclusion, 5-(2-bromophenyl)methyl-4H-1,2,4-triazol-3-yl methanol (CAS No. 1443981-05-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, combined with the growing emphasis on sustainable chemistry and drug discovery, ensure its continued relevance in research and development. As scientists uncover new applications and synthetic routes, this compound is poised to remain at the forefront of innovation in the chemical and life sciences industries.